2-Chloro-4-phenylpyridin-3-amine

• IUPAC Name: 2-chloro-4-phenylpyridin-3-amine
• InChI: InChI=1S/C11H9ClN2/c12-11-10(13)9(6-7-14-11)8-4-2-1-3-5-8/h1-7H,13H2
• InChI Key: QHUDHAZURMVCFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC=C2)Cl)N
• Molecular Formula: C11H9ClN2
• Molecular Weight: 204.65 g/mol

Description

2-Chloro-4-phenylpyridin-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of pyridine derivatives, which have shown promising results in drug discovery and development.

Future Directions

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Synthesis routes and methods I

Procedure details

(2-chloro-4-iodo-pyridin-3-yl)-carbamic acid tert-butyl ester a (4.20 g, 11.8 mmol), phenyl boronic acid (1.90 g, 15.6 mmol), potassium carbonate (2.42 g, 17.5 mmol) and tetrakistriphenylphosphine palladium(0) (0.68 g, 0.59 mmol) were weighed into a 20 ml microwave vial. The vial was evacuated, then purged with nitrogen gas 3 times. 16.7 ml dry DMF was added, then 3.3 ml of water, which had been degassed by bubbling nitrogen through it overnight. The vial was then capped and microwaved at 130° C. for 40 minutes. The resulting solution was poured into 250 ml water and extracted with EtOAc (3×50 ml). The combined organics were dried with MgSO4, filtered and concentrated. The resulting oil was adsorbed onto silica gel and purified by flash chromatography (150 g SiO2, 0% to 40% EtOAc in hexanes) to give 2-chloro-3-amino-4-phenyl pyridine b (0.84 g, 4.1 mmol, 35%) and the Boc-protected 2-chloro-3-amino-4-phenyl pyridine c (1.74 g, 5.7 mmol, 48%) as yellow and white solids, respectively.

Synthesis routes and methods II

Procedure details

adjusting the pH of the aqueous phase to between 3.5 and 5 by the addition of a base, and isolating the 3-amino-2-chloro-4-methyl-pyridine so produced by extraction into methylene chloride, followed by evaporation of the methylene chloride.